Cas no 118184-65-9 ((4-Cyclopropylphenyl)methanamine hydrochloride)

• Product Name: (4-Cyclopropylphenyl)methanamine hydrochloride
• CAS No: 118184-65-9
• MF: C₁₀H₁₄ClN
• MW: 183.677861690521
• MDL: MFCD28404688
• CID: 4575679
• PubChem ID: 13953875
• Update Time: 2025-11-02

(4-Cyclopropylphenyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-Cyclopropylphenyl)methanamine hydrochloride
• (4-Cyclopropylphenyl)methanamine HCl
• (4-Cyclopropylphenyl)methanamine;hydrochloride
• A934637
• 1-(4-cyclopropylphenyl)methanamine hydrochloride
• 4-Cyclopropylphenylmethanamine Hydrochloride
• 118184-65-9
• CS-0157563
• SY245371
• MFCD28404688
• EN300-6487811
• (4-Cyclopropylphenyl)methanaminehydrochloride
• BS-50484

• MDL： MFCD28404688
• Inchi： 1S/C10H13N.ClH/c11-7-8-1-3-9(4-2-8)10-5-6-10;/h1-4,10H,5-7,11H2;1H
• InChI Key： GQKQDZQZXNXCRP-UHFFFAOYSA-N
• SMILES： Cl.NCC1C=CC(=CC=1)C1CC1

Computed Properties

• Exact Mass: 183.0814771g/mol
• Monoisotopic Mass: 183.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Additional information on (4-Cyclopropylphenyl)methanamine hydrochloride

Exploring (4-Cyclopropylphenyl)methanamine Hydrochloride (CAS 118184-65-9): Properties, Applications, and Market Insights

(4-Cyclopropylphenyl)methanamine hydrochloride (CAS 118184-65-9) is a specialized organic compound with a unique cyclopropylphenyl structure. This compound, often referred to as 4-cyclopropylbenzylamine hydrochloride, has garnered significant attention in pharmaceutical and chemical research due to its versatile applications. The hydrochloride salt form enhances its stability, making it suitable for various industrial and laboratory uses.

The molecular formula of (4-cyclopropylphenyl)methanamine hydrochloride is C₁₀H₁₄N·HCl, with a molecular weight of approximately 183.68 g/mol. Its cyclopropyl group contributes to its distinct chemical properties, including enhanced lipophilicity and metabolic stability. Researchers are particularly interested in its potential as a building block for drug discovery, especially in the development of CNS-targeting compounds and enzyme inhibitors.

One of the key applications of (4-cyclopropylphenyl)methanamine hydrochloride is in the synthesis of pharmaceutical intermediates. Its structural features make it a valuable precursor for designing molecules with improved bioavailability and target specificity. Recent studies have explored its role in creating neuroprotective agents and antidepressants, aligning with the growing demand for mental health therapeutics.

In addition to its pharmaceutical uses, CAS 118184-65-9 is also utilized in material science and catalysis. Its amine hydrochloride functionality allows it to act as a ligand or catalyst in organic reactions, facilitating the production of high-value chemicals. The compound’s stability under various conditions makes it a reliable choice for industrial-scale synthesis.

The market for (4-cyclopropylphenyl)methanamine hydrochloride is expanding, driven by the increasing demand for custom synthesis and research chemicals. Companies specializing in fine chemicals and contract manufacturing are actively sourcing this compound to meet the needs of academic and industrial researchers. Its relevance in drug development pipelines further underscores its commercial potential.

From a regulatory perspective, 4-cyclopropylbenzylamine hydrochloride is generally regarded as safe for research purposes when handled according to standard laboratory protocols. However, users should always consult safety data sheets (SDS) and adhere to good laboratory practices (GLP) to ensure proper handling and storage.

Recent trends in green chemistry have also highlighted the importance of sustainable synthesis methods for compounds like (4-cyclopropylphenyl)methanamine hydrochloride. Researchers are exploring eco-friendly routes to produce this compound, minimizing waste and energy consumption. This aligns with the broader industry shift toward environmentally responsible manufacturing.

In summary, (4-cyclopropylphenyl)methanamine hydrochloride (CAS 118184-65-9) is a multifaceted compound with significant applications in pharmaceuticals, material science, and catalysis. Its unique structural attributes and growing market demand make it a valuable asset for researchers and manufacturers alike. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing drug discovery and chemical innovation.